1-Ethyl-3-methylimidazol-3-ium;trichloroiron;chloride

• IUPAC Name: 1-ethyl-3-methylimidazol-3-ium;trichloroiron;chloride
• InChI: InChI=1S/C6H11N2.4ClH.Fe/c1-3-8-5-4-7(2)6-8;;;;;/h4-6H,3H2,1-2H3;4*1H;/q+1;;;;;+3/p-4
• InChI Key: VGSZFQMHQHFXCD-UHFFFAOYSA-J
• Canonical SMILES: CCN1C=C[N+](=C1)C.[Cl-].Cl[Fe](Cl)Cl
• Molecular Formula: C6H11Cl4FeN2
• Molecular Weight: 308.8 g/mol

Description

1-Ethyl-3-methylimidazol-3-ium;trichloroiron;chloride is an ionic liquid that has gained attention due to its unique properties and potential applications in various fields. This compound is composed of an imidazolium cation and a trichloroiron anion, making it a versatile and valuable substance in both academic and industrial research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Ethyl-3-methylimidazol-3-ium;trichloroiron;chloride typically involves the reaction of 1-ethyl-3-methylimidazolium chloride with iron trichloride. The reaction is carried out under controlled conditions to ensure the formation of the desired ionic liquid. The process involves mixing the reactants in a suitable solvent, followed by purification steps to isolate the product.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process is optimized for efficiency and cost-effectiveness, often involving continuous flow reactors and advanced purification techniques to achieve high purity and yield.

Chemical Reactions Analysis

Types of Reactions

1-Ethyl-3-methylimidazol-3-ium;trichloroiron;chloride undergoes various chemical reactions, including:

Oxidation: The compound can participate in oxidation reactions, often facilitated by the presence of the iron center.

Reduction: Reduction reactions are also possible, where the iron center can be reduced under appropriate conditions.

Substitution: The imidazolium cation can undergo substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure optimal yields.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield iron oxides, while substitution reactions can produce a range of imidazolium derivatives.

Scientific Research Applications

1-Ethyl-3-methylimidazol-3-ium;trichloroiron;chloride has a wide range of applications in scientific research:

Chemistry: It is used as a solvent and catalyst in various organic reactions, including Diels-Alder reactions and electrochemical studies.

Biology: The compound’s unique properties make it useful in biological studies, particularly in enzyme catalysis and protein stabilization.

Medicine: Research is ongoing into its potential use in drug delivery systems and as a stabilizing agent for pharmaceuticals.

Industry: It is employed in industrial processes such as metal extraction, electroplating, and as a component in advanced materials.

Mechanism of Action

The mechanism by which 1-Ethyl-3-methylimidazol-3-ium;trichloroiron;chloride exerts its effects is primarily through its ionic nature and the presence of the iron center. The imidazolium cation interacts with various substrates, facilitating reactions through ionic interactions and stabilization of transition states. The iron center can participate in redox reactions, further enhancing the compound’s versatility in catalysis and other applications .

Comparison with Similar Compounds

Similar Compounds

1-Butyl-3-methylimidazolium chloride: Another imidazolium-based ionic liquid with similar properties but different alkyl chain length.

1-Ethyl-3-methylimidazolium bromide: Similar to the chloride variant but with a bromide anion, offering different reactivity and solubility properties.

1-Ethyl-3-methylimidazolium ethyl sulfate: An ionic liquid with an ethyl sulfate anion, used in different applications due to its unique properties.

Uniqueness

1-Ethyl-3-methylimidazol-3-ium;trichloroiron;chloride stands out due to the presence of the trichloroiron anion, which imparts unique redox properties and enhances its utility in catalysis and electrochemical applications. Its combination of imidazolium cation and iron anion makes it a versatile and valuable compound in various fields of research and industry.